Cas no 1361672-84-5 ([5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361672-84-5
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4967869
• Update Time: 2025-08-05

[5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)13-7-9(18)3-4-10(13)8-5-11(15)14(17)12(16)6-8/h3-5,7-8H,6H2,1-2H3
• InChI Key： FTPHMZORTGJWSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C1)C1C=CC(=CC=1N(C)C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2

Additional information on [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

Comprehensive Overview of [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361672-84-5)

The compound [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine, identified by its CAS No. 1361672-84-5, is a specialized chemical entity that has garnered attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro-substituted phenyl ring and a trichlorocyclohexadienyl moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key aspects of [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine is its potential role in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a dimethylamine group further augments its utility as a building block for small-molecule therapeutics. Recent studies highlight its applicability in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

In the agrochemical sector, CAS No. 1361672-84-5 is being investigated for its potential as a crop protection agent. The trichlorocyclohexadienyl component exhibits structural similarities to known pesticide intermediates, sparking interest in its use for pest resistance management. With the global push toward sustainable agriculture, this compound could contribute to the development of eco-friendly formulations that minimize environmental impact.

The synthesis of [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine involves multi-step organic reactions, often leveraging catalyzed cross-coupling and halogenation techniques. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for research applications. Laboratories prioritizing green chemistry are also exploring solvent-free or low-toxicity routes to produce this compound, reflecting broader industry trends.

From a commercial perspective, CAS No. 1361672-84-5 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance. Frequently asked questions include its storage conditions (typically under inert atmosphere) and handling precautions, which are essential for maintaining stability.

Emerging discussions in online forums and scientific communities often revolve around the structure-activity relationship (SAR) of [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine. Researchers are keen to understand how modifications to its aryl or amine groups could enhance its efficacy. Such inquiries align with the broader interest in computational chemistry and molecular docking studies, which accelerate the design of optimized derivatives.

In summary, [5-Fluoro-2-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine represents a versatile compound with dual relevance in pharmaceuticals and agrochemicals. Its CAS No. 1361672-84-5 serves as a unique identifier for researchers navigating chemical databases. As innovation in fluorine chemistry and halogenated scaffolds continues, this compound is poised to remain a focal point in interdisciplinary studies.